Cas no 910037-04-6 (4-3-(dimethylamino)propoxy-N-methylbenzylamine)

• Product Name: 4-3-(dimethylamino)propoxy-N-methylbenzylamine
• CAS No: 910037-04-6
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 803036
• PubChem ID: 24229610
• Update Time: 2025-07-02

4-3-(dimethylamino)propoxy-N-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-[3-(dimethylamino)propoxy]-N-methyl-
• 4-[3-(DIMETHYLAMINO)PROPOXY]-N-METHYLBENZYLAMINE
• N,N-dimethyl-3-[4-(methylaminomethyl)phenoxy]propan-1-amine
• 4-3-(dimethylamino)propoxy-N-methylbenzylamine
• N,N-Dimethyl-3-{4-[(methylamino)methyl]phenoxy}propan-1-amine
• CS-0459489
• ({4-[3-(dimethylamino)propoxy]phenyl}methyl)(methyl)amine
• 4-(3-(DIMETHYLAMINO)PROPOXY)-N-METHYLBENZYLAMINE
• N,N-Dimethyl-3-(4-((methylamino)methyl)phenoxy)propan-1-amine
• FT-0762923
• 910037-04-6
• DTXSID50640319
• MS-22243
• SCHEMBL13317190
• dimethyl(3-{4-[(methylamino)methyl]phenoxy}propyl)amine
• DB-078866

• Inchi： 1S/C13H22N2O/c1-14-11-12-5-7-13(8-6-12)16-10-4-9-15(2)3/h5-8,14H,4,9-11H2,1-3H3
• InChI Key： LFLFEMOINFHORX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CNC)CCCN(C)C

Computed Properties

• Exact Mass: 222.17300
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 0.973
• Boiling Point: 322.4°C at 760 mmHg
• Flash Point: 148.8°C
• Refractive Index: 1.51
• PSA: 24.50000
• LogP: 2.12740

4-3-(dimethylamino)propoxy-N-methylbenzylamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：